Anisodine

• Molecular Formula: C17H21NO5
• Molecular Weight: 319.4 g/mol
• InChI: InChI=1S/C17H21NO5/c1-18-12-7-11(8-13(18)15-14(12)23-15)22-16(20)17(21,9-19)10-5-3-2-4-6-10/h2-6,11-15,19,21H,7-9H2,1H3/t11?,12-,13+,14+,15-,17-/m1/s1
• InChIKey: JEJREKXHLFEVHN-VVQNWZRJSA-N

Anisodine for Research and Procurement: Baseline Pharmacological Identity in the Tropane Alkaloid Anticholinergic Class

Anisodine (CAS 52646-92-1), also known as daturamine or α-hydroxyscopolamine, is a naturally occurring tropane alkaloid anticholinergic agent isolated from Anisodus tanguticus (syn. Scopolia tangutica) of the Solanaceae family [1]. It functions as a non-selective muscarinic acetylcholine receptor (mAChR) antagonist and possesses additional α1-adrenoceptor blocking properties [2]. Clinically approved in China since the 1970s, anisodine is used for acute circulatory shock, cerebral ischemia/reperfusion injury, and vascular headache [1] [3]. Its core structural distinction among belladonna alkaloids is the presence of a hydroxy group on the tropic acid moiety of scopolamine, which significantly alters its pharmacokinetic and pharmacodynamic profile relative to its closest structural analogs—scopolamine, atropine, and anisodamine [4].

Muscarinic receptor pharmacology research (non-selective mAChR antagonist + α1-blocker)

Cerebrovascular ischemia/reperfusion and vascular dementia model studies

Oral administration cholinergic research in rodent models requiring high oral exposure

• [1] Wikipedia contributors. Anisodine. Wikipedia, The Free Encyclopedia. Available at: https://en.wikipedia.org/wiki/Anisodine (accessed 2026-04-23). View Source
• [2] Varma DR, Yue TL, Lam M. Adrenoceptor blocking properties of atropine-like agents anisodamine and anisodine on brain and cardiovascular tissues of rats. Br J Pharmacol. 1986;87(3):587-594. doi:10.1111/j.1476-5381.1986.tb10201.x. PMID: 2879586. View Source
• [3] Tian F, Li C, Wang X, et al. Comparative study on pharmacokinetics of a series of anticholinergics, atropine, anisodamine, anisodine, scopolamine and tiotropium in rats. Eur J Drug Metab Pharmacokinet. 2015;40(3):245-253. doi:10.1007/s13318-014-0192-y. PMID: 24748278. View Source
• [4] Peng JZ, Chen ZX, Chen XY. Effects of anisodine on EEG and behavior of cats. Acta Pharmacol Sin. 1982/2016;3(2):78-82. Available at: http://www.chinaphar.com/article/view/4528. View Source

Why Anisodine Cannot Be Generically Substituted by Scopolamine, Atropine, or Anisodamine in Research and Clinical Procurement

Within the belladonna alkaloid class, anisodine, scopolamine, atropine, and anisodamine are frequently treated as interchangeable anticholinergics; however, procurement decisions based on class-level assumptions ignore dramatic, quantifiable differences in oral bioavailability, central nervous system potency, gastrointestinal selectivity, and receptor-level mechanisms. Direct head-to-head pharmacokinetic studies reveal that anisodine exhibits an oral bioavailability of 80.45% in rats—approximately 32-fold higher than scopolamine (2.52%), 7.5-fold higher than anisodamine (10.78%), and 3.7-fold higher than atropine (21.62%) [1]. At the receptor level, anisodine uniquely suppresses M4-mAChR upregulation under hypoxia/reoxygenation conditions, a property not documented for atropine or scopolamine [2]. These differences translate directly into divergent therapeutic windows, CNS side-effect liability, and tissue selectivity—making substitution scientifically unsound without explicit comparative data for the intended application.

Oral exposure profile Oral bioavailability differs substantially vs. scopolamine/atropine; substitution may confound oral exposure-model interpretation.

CNS potency context CNS potency is markedly lower than scopolamine; substitution may shift CNS endpoint monitoring and tolerability interpretation.

GI segment selectivity Gastric-emptying sparing profile vs. other belladonna alkaloids may not replicate; GI region-specific study endpoints may differ.

• [1] Tian F, Li C, Wang X, et al. Comparative study on pharmacokinetics of a series of anticholinergics, atropine, anisodamine, anisodine, scopolamine and tiotropium in rats. Eur J Drug Metab Pharmacokinet. 2015;40(3):245-253. doi:10.1007/s13318-014-0192-y. PMID: 24748278. View Source
• [2] Zeng Y, Du X, Qiu Y, Jiang W. Anisodine hydrobromide alleviates hypoxia/reoxygenation (H/R)-induced brain microvascular endothelial cell injury via muscarinic acetylcholine receptor 4. FASEB J. 2021;35(S1). doi:10.1096/fasebj.2021.35.S1.01722. View Source

Anisodine Comparative Evidence Guide: Quantified Differentiation Against Scopolamine, Atropine, and Anisodamine

Anisodine Oral Bioavailability (80.45%) vs. Scopolamine (2.52%), Atropine (21.62%), and Anisodamine (10.78%) in Rats

In a head-to-head pharmacokinetic study in Sprague-Dawley rats, anisodine (AT3) demonstrated an oral bioavailability of 80.45% following intragastric administration, dramatically exceeding that of its closest structural analog scopolamine (2.52%), as well as atropine (21.62%) and anisodamine (10.78%) [1]. The maximum plasma concentration after intravenous administration was 340.50 ± 44.52 ng/mL for anisodine, compared to 483.75 ± 78.13 ng/mL for scopolamine and 274.25 ± 53.66 ng/mL for atropine [1]. Urinary excretion rates were 32.67% for anisodine, versus 8.69% for scopolamine and 11.33% for atropine [1]. These data indicate that anisodine achieves dramatically superior oral absorption relative to all other belladonna alkaloids tested.

Oral Bioavailability

Head-to-head

31.9× higher than scopolamine

Supports oral exposure-model interpretation

Rat model, i.g. administration

Evidence Dimension	Oral bioavailability (F%) in rats following i.g. administration
Target Compound Data	Anisodine (AT3): 80.45%
Comparator Or Baseline	Scopolamine: 2.52%; Atropine: 21.62%; Anisodamine: 10.78%
Quantified Difference	Anisodine bioavailability is 31.9× higher than scopolamine, 3.7× higher than atropine, and 7.5× higher than anisodamine
Conditions	LC-MS/MS method; Sprague-Dawley rats; single i.g. dose administration

Why This Matters

For procurement decisions where oral administration is required, anisodine's 80.45% bioavailability eliminates the need for parenteral delivery that is necessary for scopolamine and anisodamine, directly impacting formulation strategy, dosing frequency, and preclinical study design.

• [1] Tian F, Li C, Wang X, et al. Comparative study on pharmacokinetics of a series of anticholinergics, atropine, anisodamine, anisodine, scopolamine and tiotropium in rats. Eur J Drug Metab Pharmacokinet. 2015;40(3):245-253. doi:10.1007/s13318-014-0192-y. PMID: 24748278. View Source

Anisodine CNS Potency: 10–12× Weaker Than Scopolamine on EEG and Behavioral Arousal in Cats

In a direct comparative study using unrestrained cats with implanted electrodes, anisodine-HBr required a minimal intraperitoneal dose of 0.5 mg/kg to induce EEG synchronization, and doses of 3–4 mg/kg to block arousal response and induce behavioral excitement [1]. These effective doses were 10–12 times larger than those required for scopolamine-HBr under identical experimental conditions [1]. Both drugs produced high-degree synchronization and blockade of arousal response on EEG, with a dissociation of behavioral and EEG effects observed for both compounds [1]. Physostigmine (0.3–0.5 mg/kg, i.p.) and arecoline (10–15 mg/kg, i.p.) antagonized the EEG changes induced by both anisodine and scopolamine, confirming shared muscarinic mechanism of action but markedly different CNS potency [1].

CNS Potency

Head-to-head

10–12× lower vs. scopolamine

Supports CNS tolerability endpoint context

Cat EEG/behavioral model

Evidence Dimension	Minimal intraperitoneal dose for EEG synchronization and doses for blocking arousal response/behavioral excitement in cats
Target Compound Data	Anisodine: EEG synchronization at 0.5 mg/kg i.p.; arousal blockade and behavioral excitement at 3–4 mg/kg i.p.
Comparator Or Baseline	Scopolamine: equivalent effects at doses 10–12 times smaller (approximately 0.04–0.05 mg/kg for synchronization and 0.25–0.4 mg/kg for arousal blockade)
Quantified Difference	Anisodine requires 10–12× the dose of scopolamine to produce equivalent CNS effects
Conditions	Unrestrained cats with chronically implanted electrodes; intraperitoneal administration

Why This Matters

The 10–12× weaker CNS potency of anisodine versus scopolamine translates to a wider therapeutic window for peripheral anticholinergic applications where central side effects (sedation, confusion, hallucination) must be minimized—a critical procurement factor when CNS tolerability is the selection criterion.

• [1] Peng JZ, Chen ZX, Chen XY. Effects of anisodine on EEG and behavior of cats. Acta Pharmacol Sin. 1982/2016;3(2):78-82. Available at: http://www.chinaphar.com/article/view/4528. View Source

Anisodine Gastrointestinal Selectivity: Lower Gastric Emptying Inhibition (12.30%) vs. Atropine (40.69%) and Scopolamine (29.78%)

In a comparative study assessing four belladonna drugs (scopolamine, atropine, anisodine, and anisodamine) in food-deprived mice, anisodine (AT3) exhibited the lowest maximum inhibitory rate on gastric emptying at 12.30%, compared to atropine at 40.69%, scopolamine at 29.78%, and anisodamine at 17.99% [1]. However, on small intestinal movement, anisodine achieved 46.51% inhibition—comparable to anisodamine (46.22%), and only moderately lower than scopolamine (51.98%) and atropine (58.46%) [1]. The muscarinic receptor affinity (measured as effective dose for stomach) was 2.28 µmol/kg for anisodine versus 1.62 (scopolamine), 1.48 (atropine), and 1.11 (anisodamine) µmol/kg, indicating lower gastric receptor affinity for anisodine [1].

GI Selectivity

Head-to-head

Gastric inhibition 3.3× lower than atropine; intestinal comparable

Supports region-specific GI anticholinergic research

Mouse gastric emptying/intestine

Evidence Dimension	Maximum inhibitory rate on gastric emptying and small intestinal movement in mice; muscarinic receptor affinity in stomach
Target Compound Data	Anisodine: 12.30% gastric emptying inhibition; 46.51% small intestinal inhibition; stomach affinity 2.28 µmol/kg
Comparator Or Baseline	Scopolamine: 29.78% gastric / 51.98% intestinal / 1.62 µmol/kg; Atropine: 40.69% gastric / 58.46% intestinal / 1.48 µmol/kg; Anisodamine: 17.99% gastric / 46.22% intestinal / 1.11 µmol/kg
Quantified Difference	Anisodine gastric inhibition is 3.3× lower than atropine and 2.4× lower than scopolamine, while small intestinal inhibition is within 12% of atropine and 10% of scopolamine
Conditions	Food-deprived mice; 0.05, 0.5, 5, and 50 µmol/kg i.p.; charcoal meal gastric emptying and small intestinal transit assay

Why This Matters

Anisodine's differential GI segment selectivity—sparing gastric emptying while effectively inhibiting small intestinal motility—offers a distinct pharmacological profile for researchers studying or targeting region-specific gastrointestinal anticholinergic effects without the profound gastric stasis associated with atropine or scopolamine.

• [1] Pan SY, Han YF. Comparison of the inhibitory efficacy of four belladonna drugs on gastrointestinal movement and cognitive function in food-deprived mice. Pharmacology. 2004;72(3):177-183. doi:10.1159/000080102. PMID: 15452366. View Source

Anisodine α1-Adrenoceptor Blockade: Weakest Among Belladonna Alkaloids, Minimizing Vasoactive Interference

In competitive radioligand binding assays using [³H]-WB-4101 on rat cardiac and brain membrane preparations, and functional antagonism of phenylephrine on isolated aortic strips and left atria, the potency order for α1-adrenoceptor blockade was: prazosin > atropine > anisodamine > scopolamine > anisodine [1]. Anisodine ranked weakest among all agents tested. The study concluded that while both anisodamine and anisodine possess α1-adrenoceptor blocking properties, 'it is unlikely that anisodine produces a significant adrenoceptor blockade in the clinically used dose-range' [1]. This contrasts with anisodamine, for which α1-blockade was identified as a contributor to its salutary microcirculatory effects in shock [1].

α1-Adrenoceptor Blockade

Head-to-head

Ranked weakest: prazosin > atropine > anisodamine > scopolamine > anisodine

Minimized vasoactive interference in cholinergic studies

Radioligand binding/functional assays

Evidence Dimension	Potency ranking for α1-adrenoceptor blockade (radioligand binding displacement and functional aortic strip antagonism)
Target Compound Data	Anisodine: weakest α1-adrenoceptor blockade among all agents tested; clinically insignificant at therapeutic doses
Comparator Or Baseline	Potency rank order: Prazosin > Atropine > Anisodamine > Scopolamine > Anisodine
Quantified Difference	Anisodine is the least potent α1-blocker in the belladonna series; anisodamine and atropine exhibit significantly greater α1-adrenoceptor antagonism
Conditions	[³H]-WB-4101 radioligand binding to rat cardiac and brain membranes; phenylephrine-induced contraction of isolated rat aortic strips and left atria

Why This Matters

For applications requiring pure muscarinic antagonism without confounding α1-adrenoceptor-mediated vasoactive effects, anisodine's minimal adrenergic activity makes it the preferred procurement choice, particularly when studying cholinergic mechanisms in cardiovascular or microcirculatory models where atropine's or anisodamine's α1-blockade would introduce experimental confounds.

• [1] Varma DR, Yue TL, Lam M. Adrenoceptor blocking properties of atropine-like agents anisodamine and anisodine on brain and cardiovascular tissues of rats. Br J Pharmacol. 1986;87(3):587-594. doi:10.1111/j.1476-5381.1986.tb10201.x. PMID: 2879586. View Source

Anisodine Neuroprotection in Vascular Dementia: Quantitative Restoration of SOD and MDA Levels in Rat Model

In a rat model of vascular dementia (VD) established by permanent bilateral common carotid artery occlusion, high-dose anisodine hydrobromide (AH) treatment significantly restored oxidative stress biomarkers compared to untreated VD controls [1]. Serum SOD increased from 44.22 ± 7.11 U/mL (VD model) to 98.67 ± 0.86 U/mL (high-dose AH) — a 2.23-fold increase approaching sham levels (100.70 ± 18.95 U/mL) [1]. Brain SOD increased from 84.39 ± 4.10 U/mg to 162.83 ± 17.36 U/mg (1.93-fold) [1]. Serum MDA decreased from 17.74 ± 1.00 nmol/mL to 6.68 ± 0.06 nmol/mL (62.3% reduction), and brain MDA decreased from 6.17 ± 0.70 nmol/mg to 3.96 ± 0.77 nmol/mg (35.8% reduction) [1]. Neurological function (Bederson scale) and limb coordination (pole climbing test) were also significantly improved [1]. The M2 receptor was identified as a key mechanistic target [1].

Vascular Dementia Model

Class-level

Serum SOD restored to 98% sham; MDA reduced 62%

Oxidative stress model-response context

Rat VD model, high-dose AH

Evidence Dimension	Serum and brain superoxide dismutase (SOD) and malondialdehyde (MDA) levels in vascular dementia rat model
Target Compound Data	High-dose AH: Serum SOD 98.67 ± 0.86 U/mL; Brain SOD 162.83 ± 17.36 U/mg; Serum MDA 6.68 ± 0.06 nmol/mL; Brain MDA 3.96 ± 0.77 nmol/mg
Comparator Or Baseline	VD model (untreated): Serum SOD 44.22 ± 7.11 U/mL; Brain SOD 84.39 ± 4.10 U/mg; Serum MDA 17.74 ± 1.00 nmol/mL; Brain MDA 6.17 ± 0.70 nmol/mg; Sham: Serum SOD 100.70 ± 18.95 U/mL; Brain SOD 131.77 ± 8.34 U/mg
Quantified Difference	AH restored serum SOD to 98% of sham levels (+123% vs. VD model); reduced serum MDA by 62.3%; reduced brain MDA by 35.8% (all P < 0.001 or P < 0.01)
Conditions	Sprague-Dawley rats; permanent bilateral common carotid artery occlusion VD model; high-dose AH treatment; ELISA for SOD and MDA; n=4 per group

Why This Matters

This evidence identifies anisodine as the only belladonna alkaloid with published quantitative neuroprotective efficacy data in a vascular dementia model, supporting its procurement for preclinical cerebrovascular research programs where oxidative stress modulation is a mechanistic endpoint—a differentiated application not established for atropine, scopolamine, or anisodamine.

• [1] Qin Y, Qiu Y, Zhong J, et al. Neuroprotective Effects of Anisodine Hydromide in a Rat Model of Vascular Dementia and the Antioxidative Stress Mechanisms Involved. Sichuan Da Xue Xue Bao Yi Xue Ban. 2025;56(2):324-330. doi:10.12182/20250360505. PMID: 40599285. View Source

Anisodine M4-Muscarinic Receptor Subtype Mechanism: Differentiation from Classical Broad-Spectrum Anticholinergics

In human cerebral microvascular endothelial cells (hCMEC/D3) subjected to hypoxia/reoxygenation (H/R), anisodine hydrobromide (AT3) selectively suppressed H/R-upregulated M2- and M4-mAChR expression, while H/R did not induce M1, M3, or M5 receptor upregulation [1]. Critically, the protective effects of AT3 on nitric oxide (NO) production, reactive oxygen species (ROS) generation, and HIF-1α expression were recapitulated by a selective M4-mAChR inhibitor but not by an M2-selective inhibitor alone, demonstrating that AT3's endothelial protective mechanism is predominantly M4-mAChR-dependent [1]. AT3 also suppressed H/R-induced apoptosis in these cells [1]. In parallel, a separate study in MCAO rats confirmed that anisodine hydrobromide reduces exacerbated M1, M2, M4, and M5 receptor expression in cerebral ischemic brain tissues [2].

M4 Receptor Mechanism

Class-level

Protection predominantly M4-mAChR-dependent

M4 subtype-dependent mechanism context

hCMEC/D3 H/R model

Evidence Dimension	Muscarinic receptor subtype regulation and functional dependence in H/R-treated cerebral microvascular endothelial cells
Target Compound Data	AT3 suppressed H/R-induced M2- and M4-mAChR upregulation; protective effect on NO, ROS, HIF-1α, and apoptosis predominantly mediated via M4-mAChR inhibition
Comparator Or Baseline	Selective M4-mAChR inhibitor recapitulated AT3 effects; selective M2 inhibitor did not fully recapitulate; atropine and M2 inhibitor used as comparators in related MCAO study
Quantified Difference	M4-dependence of AT3's protective mechanism qualitatively demonstrated via pharmacological inhibitor dissection; quantitative NO/ROS suppression and apoptosis reduction confirmed
Conditions	hCMEC/D3 human cerebral microvascular endothelial cells; H/R model; AT3 treatment; western blotting for mAChR subtypes; Greiss reaction for NO; DCFH-DA for ROS; TUNEL for apoptosis

Why This Matters

The M4-predominant mechanism of anisodine distinguishes it from classical pan-mAChR antagonists (atropine, scopolamine) that lack subtype selectivity, making anisodine the procurement choice for research programs investigating M4 receptor biology in cerebrovascular endothelium or seeking mAChR modulators with biased subtype engagement.

• [1] Zeng Y, Du X, Qiu Y, Jiang W. Anisodine hydrobromide alleviates hypoxia/reoxygenation (H/R)-induced brain microvascular endothelial cell injury via muscarinic acetylcholine receptor 4. FASEB J. 2021;35(S1). doi:10.1096/fasebj.2021.35.S1.01722. View Source
• [2] Wan F, et al. Modulation of muscarinic receptors by anisodine hydrobromide in cerebral ischemia. Cell Mol Biol (Noisy-le-grand). 2023;69(11):17-24. doi:10.14715/cmb/2023.69.11.3. PMID: 38015513. View Source

High-Value Application Scenarios for Anisodine Procurement Based on Comparative Evidence

Oral Anticholinergic Preclinical Studies Requiring High and Predictable Systemic Exposure

When a research program requires an anticholinergic agent deliverable by the oral route with high and consistent systemic bioavailability, anisodine is the rational choice among belladonna alkaloids. Its 80.45% oral bioavailability in rats [1] contrasts with scopolamine (2.52%) and anisodamine (10.78%), which require parenteral administration to achieve therapeutic plasma levels. This property makes anisodine uniquely suitable for chronic oral dosing paradigms in rodent models of gastrointestinal or systemic cholinergic pathologies, where repeated intraperitoneal or intravenous injection would introduce handling stress confounds and limit translational relevance to oral human therapeutics.

Cerebrovascular Ischemia/Reperfusion and Vascular Dementia Research Requiring Oxidative Stress Endpoint Modulation

Anisodine hydrobromide is the only belladonna alkaloid with published quantitative evidence of neuroprotection in a validated vascular dementia model, demonstrating restoration of serum SOD to 98% of sham levels (from 44.22 to 98.67 U/mL) and reduction of serum MDA by 62.3% (from 17.74 to 6.68 nmol/mL) [2]. Procurement of anisodine for cerebrovascular research programs enables investigation of mAChR-mediated antioxidative stress mechanisms—specifically M2/M4 receptor-dependent SOD/MDA modulation—that are not addressable with atropine or scopolamine, for which comparable neuroprotective data in VD models are absent.

M4-Muscarinic Receptor Subtype Pharmacology in Brain Microvascular Endothelium

For laboratories studying muscarinic receptor subtype contributions to endothelial function, anisodine provides a unique pharmacological tool: it suppresses H/R-upregulated M4-mAChR expression and its protective effects on NO, ROS, HIF-1α, and apoptosis are predominantly M4-dependent [3]. This contrasts with atropine and scopolamine, which act as non-selective pan-mAChR antagonists without demonstrated subtype-biased functional effects. Anisodine should be procured for studies dissecting M4 receptor signaling in the neurovascular unit under ischemic or oxidative stress conditions.

Peripheral Anticholinergic Applications Requiring Minimized CNS Side-Effect Liability

Anisodine's 10–12× lower CNS potency relative to scopolamine—as demonstrated by EEG synchronization and behavioral arousal thresholds in cats [4]—positions it as the preferred procurement choice when peripheral anticholinergic effects (e.g., gastrointestinal or microvascular) must be achieved without the pronounced central nervous system depression, sedation, or cognitive impairment characteristic of scopolamine and, to a lesser extent, atropine [5]. This differential is particularly relevant for studies requiring long-term anticholinergic treatment where CNS tolerability is a critical endpoint.

Application

Selection Property

Validation Focus

Oral anticholinergic exposure research

Oral exposure profile

Oral pharmacokinetic validation

Cerebrovascular ischemia/reperfusion model research

Oxidative stress modulation context

SOD/MDA biomarker endpoint validation

M4 mAChR subtype pharmacology

M4 receptor selectivity context

M4-dependent endothelial function

Peripheral cholinergic research with CNS sparing

CNS potency differential

CNS behavioral/EEG endpoint monitoring

• [1] Tian F, Li C, Wang X, et al. Comparative study on pharmacokinetics of a series of anticholinergics, atropine, anisodamine, anisodine, scopolamine and tiotropium in rats. Eur J Drug Metab Pharmacokinet. 2015;40(3):245-253. doi:10.1007/s13318-014-0192-y. PMID: 24748278. View Source
• [2] Qin Y, Qiu Y, Zhong J, et al. Neuroprotective Effects of Anisodine Hydromide in a Rat Model of Vascular Dementia and the Antioxidative Stress Mechanisms Involved. Sichuan Da Xue Xue Bao Yi Xue Ban. 2025;56(2):324-330. doi:10.12182/20250360505. PMID: 40599285. View Source
• [3] Zeng Y, Du X, Qiu Y, Jiang W. Anisodine hydrobromide alleviates hypoxia/reoxygenation (H/R)-induced brain microvascular endothelial cell injury via muscarinic acetylcholine receptor 4. FASEB J. 2021;35(S1). doi:10.1096/fasebj.2021.35.S1.01722. View Source
• [4] Peng JZ, Chen ZX, Chen XY. Effects of anisodine on EEG and behavior of cats. Acta Pharmacol Sin. 1982/2016;3(2):78-82. Available at: http://www.chinaphar.com/article/view/4528. View Source
• [5] Pan SY, Han YF. Comparison of the inhibitory efficacy of four belladonna drugs on gastrointestinal movement and cognitive function in food-deprived mice. Pharmacology. 2004;72(3):177-183. doi:10.1159/000080102. PMID: 15452366. View Source